4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzenesulfonamide

• IUPAC Name: 4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzenesulfonamide
• InChI: InChI=1S/C15H14N2O4S/c16-22(20,21)11-5-3-10(4-6-11)17-14(18)12-8-1-2-9(7-8)13(12)15(17)19/h1-6,8-9,12-13H,7H2,(H2,16,20,21)
• InChI Key: MIGOWOJRJPSPJV-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

The compound “4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzenesulfonamide” belongs to the class of isoindoline carboxylic acids. It is a relatively new compound that has gained considerable attention due to its potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular formula of this compound is C20H19NO5. The structure may be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

This compound is a white crystalline solid at room temperature with a molecular weight of 335.38 g/mol. It is soluble in most organic solvents, including methanol, ethanol, acetone, and chloroform.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Investigating Oprea1_169371’s potential as an anticancer agent could be valuable.

Organic Synthesis

• . These heterocyclic compounds have diverse applications in materials science and pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the literature. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, the mode of action of Oprea1_169371 remains largely speculative. It is likely that the compound interacts with its targets in a manner that modulates their activity, leading to downstream effects on cellular processes .

Pharmacokinetics

These properties would significantly impact the compound’s bioavailability and overall pharmacokinetics .

Result of Action

The molecular and cellular effects of Oprea1_169371’s action are currently unknown. These effects would be determined by the compound’s specific targets and mode of action .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the action, efficacy, and stability of Oprea1_169371 .